Cas no 79300-11-1 (Disperse Orange 73)

• Product Name: Disperse Orange 73
• CAS No: 79300-11-1
• MF: C₂₄H₂₁N₅O₄
• MW: 443.45464
• CID: 90754
• Update Time: 2024-03-05

Disperse Orange 73 Chemical and Physical Properties

Names and Identifiers

• Disperse Orange 73
• 2-[N-(2-cyanoethyl)-4-[(4-nitrophenyl)diazenyl]anilino]ethyl benzoate
• 2-(-N-(2-Cyanoethyl)-4-((p-nitrophenyl)azo)anilino)ethyl benzoate
• 4-Nitro-4'-((2-cyanoethyl)(2-benzoyloxyethyl)amino)azobenzene
• EINECS 255-037-7
• C.I. Disperse Orange 73
• Dianix Orange G-SE
• 4-(N-(beta-Cyanoethyl)-N-(beta-benzoyloxyethyl)amino)-4'-nitroazobenzene
• Propanenitrile, 3-((2-(benzoyloxy)ethyl)(4-(2-(4-nitrophenyl)diazenyl)phenyl)amino)-
• Orange 73
• Disperse Orange 73 ISO 9001：2015 REACH

• Inchi： InChI=1S/C24H21N5O4/c25-15-4-16-28(17-18-33-24(30)19-5-2-1-3-6-19)22-11-7-20(8-12-22)26-27-21-9-13-23(14-10-21)29(31)32/h1-3,5-14H,4,16-18H2/b27-26+
• InChI Key： SCLYXZFZPIKFAH-CYYJNZCTSA-N
• SMILES： N#CCCN(C1C=CC(/N=N/C2C=CC([N+]([O-])=O)=CC=2)=CC=1)CCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 443.15900
• Monoisotopic Mass: 443.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Density: 1.23
• Boiling Point: 672.1°Cat760mmHg
• Flash Point: 360.3°C
• Refractive Index: 1.615
• PSA: 123.87000
• LogP: 6.11048